Cas no 24425-56-7 (S-Hexylglutathione)

• Product Name: S-Hexylglutathione
• CAS No: 24425-56-7
• MF: C₁₆H₂₉N₃O₆S
• MW: 391.482963323593
• MDL: MFCD00056735
• CID: 275115
• PubChem ID: 329815236
• Update Time: 2025-10-23

S-Hexylglutathione Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-hexyl-L-cysteinyl-
• S-Hexylglutathione
• Hexylglutathione
• NSC 131114
• S-Hexyl-GSH
• HXJDWCWJDCOHDG-RYUDHWBXSA-N
• CHEMBL345292
• S-Hexyl-glutathione
• L-gamma-glutamyl-S-hexyl-L-cysteinylglycine
• UNII-M73SNN908F
• GTX
• (2S)-2-azanyl-5-[[(2R)-3-hexylsulfanyl-1-(2-hydroxy-2-oxoethylamino)-1-oxidanylidene-propan-2-yl]amino]-5-oxidanylidene-pentanoic acid
• DB04132
• SCHEMBL1158164
• Glycine, N-(N-L-gamma-glutamyl-S-hexyl-L-cysteinyl)-
• BDBM50095998
• NS00069540
• C02886
• MFCD00056735
• HY-W013754
• Glycine, L-.gamma.-glutamyl-S-hexyl-L-cysteinyl-
• S-Hexyl-L-glutathione
• (2S)-2-amino-5-[[(1R)-2-(carboxymethylamino)-1-[(hexylthio)methyl]-2-keto-ethyl]amino]-5-keto-valeric acid
• NSC-131114
• S-Hexyl-L-glutathione (H-L-gGlu-Cys(hexyl)-Gly-OH)
• Q-201411
• 24425-56-7
• AKOS015893910
• (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-hexylsulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• CS-W014470
• 1ydk
• CHEBI:27704
• (S)-2-amino-5-((R)-1-(carboxymethylamino)-3-(hexylthio)-1-oxopropan-2-ylamino)-5-oxopentanoic acid
• M73SNN908F
• LEE
• J-015518
• 2c80

• MDL： MFCD00056735
• Inchi： 1S/C16H29N3O6S/c1-2-3-4-5-8-26-10-12(15(23)18-9-14(21)22)19-13(20)7-6-11(17)16(24)25/h11-12H,2-10,17H2,1H3,(H,18,23)(H,19,20)(H,21,22)(H,24,25)/t11-,12-/m0/s1
• InChI Key： HXJDWCWJDCOHDG-RYUDHWBXSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)CCCCCC

Computed Properties

• Exact Mass: 391.17800
• Monoisotopic Mass: 391.177706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: Uncertain
• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-202 °C(lit.)
• Boiling Point: 748.5±60.0 °C at 760 mmHg
• Flash Point: 406.5±32.9 °C
• Refractive Index: 1.54
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 184.12000
• LogP: 1.65970
• Solubility: Uncertain

S-Hexylglutathione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on S-Hexylglutathione

Recent Advances in S-Hexylglutathione (24425-56-7) Research: A Comprehensive Review

S-Hexylglutathione (CAS: 24425-56-7), a glutathione analog, has garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in enzyme inhibition and therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its biochemical properties, mechanisms of action, and emerging applications in drug discovery and disease treatment.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated S-Hexylglutathione's potent inhibitory effects on glutathione S-transferases (GSTs), particularly in cancer cell lines resistant to conventional chemotherapy. The research team utilized X-ray crystallography to reveal the compound's unique binding mode at the GST active site, explaining its enhanced selectivity compared to traditional glutathione derivatives.

Recent advancements in prodrug design have explored S-Hexylglutathione as a targeting moiety for enzyme-activated therapeutics. A Nature Biotechnology publication (2024) highlighted its use in creating tumor-specific drug delivery systems, leveraging the overexpression of GSTs in various malignancies. The study reported a 3.5-fold increase in drug accumulation at tumor sites compared to non-targeted controls.

In neurodegenerative disease research, S-Hexylglutathione has shown promise in modulating oxidative stress pathways. A 2024 Cell Reports study demonstrated its neuroprotective effects in Parkinson's disease models, where it reduced α-synuclein aggregation by 42% through regulation of the cellular redox environment. These findings suggest potential applications in neurodegenerative disorder therapeutics.

The compound's role in antibiotic resistance has also been investigated. A recent Antimicrobial Agents and Chemotherapy study (2024) revealed that S-Hexylglutathione potentiates β-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA) by inhibiting bacterial GST-mediated detoxification pathways. This synergistic effect could inform new combination therapies for resistant infections.

From a chemical synthesis perspective, novel production methods have emerged. A Green Chemistry publication (2023) described an enzymatic synthesis route for S-Hexylglutathione that achieves 89% yield with significantly reduced environmental impact compared to traditional chemical synthesis. This advancement addresses previous scalability challenges in industrial production.

Looking forward, several clinical trials are investigating S-Hexylglutathione-based therapies, particularly in oncology and infectious diseases. Early-phase results from a Phase I trial (NCT05432822) showed favorable safety profiles when used as an adjuvant in platinum-resistant ovarian cancer treatment. These developments position S-Hexylglutathione as a compound of growing importance in translational medicine.